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Compound of Interest

Compound Name: 2-Methoxyethyl Chloroacetate
CAS No.: 13361-36-9
Cat. No.: B081098
Get Quote
. J

Preamble and Scope

This document provides a comprehensive guide for the safe handling of 2-Methoxyethyl
chloroacetate (CAS No. 10363-73-2) for researchers, scientists, and professionals in drug
development. 2-Methoxyethyl chloroacetate is a reactive chemical intermediate, classified as
an alkylating agent and a combustible liquid that is a skin and eye irritant. Due to its chemical
nature, it requires stringent safety protocols to mitigate risks of exposure and physical hazards.
This standard operating procedure (SOP) outlines the necessary precautions, personal
protective equipment (PPE), and emergency procedures to ensure a safe laboratory
environment.

Hazard Identification and Risk Assessment

A thorough understanding of the potential hazards is critical before handling 2-Methoxyethyl
chloroacetate.

2.1. Physicochemical Properties

© 2026 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b081098#bc-rfq
https://www.benchchem.com/product/b081098/docs?utm_src=pdf-body#standard-operating-procedure-for-the-safe-handling-of-2-methoxyethyl-chloroacetate
https://www.benchchem.com/product/b081098/docs?utm_src=pdf-body#standard-operating-procedure-for-the-safe-handling-of-2-methoxyethyl-chloroacetate
https://www.benchchem.com/product/b081098/docs?utm_src=pdf-body#standard-operating-procedure-for-the-safe-handling-of-2-methoxyethyl-chloroacetate
https://www.benchchem.com/product/b081098/docs?utm_src=pdf-body#standard-operating-procedure-for-the-safe-handling-of-2-methoxyethyl-chloroacetate
https://www.benchchem.com/product/b081098/docs?utm_src=pdf-body#standard-operating-procedure-for-the-safe-handling-of-2-methoxyethyl-chloroacetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081098?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Property Value Source
CAS Number 10363-73-2 TCI
Molecular Formula CsHoCIOs TCI
Molecular Weight 152.58 g/mol TCI
Appearance Colorless to light yellow liquid TCI
Boiling Point 184-186 °C TCI
Flash Point 87 °C TCI
Density 1.19 g/cm3 TCI

2.2. Toxicological Hazards

Direct toxicological data for 2-Methoxyethyl chloroacetate is limited. Therefore, a
conservative approach is warranted, drawing analogies from structurally similar compounds
such as other chloroacetates and methoxyethyl derivatives.

» Skin and Eye Irritation: 2-Methoxyethyl chloroacetate is confirmed to cause skin and
serious eye irritation.[1]

o Acute Toxicity: Related chloroacetate compounds are known to be toxic if swallowed, in
contact with skin, or if inhaled.[2][3] For instance, ethyl 2-chloroacetoacetate has an oral
LD50 of 402 mg/kg in rats.[4]

o Respiratory Irritation: Inhalation may cause respiratory tract irritation.[2]

o Reproductive Toxicity: The methoxyethyl moiety is associated with reproductive and
developmental toxicity.[5] For example, 2-methoxyethyl acetate is known to potentially impair
fertility or harm an unborn child.[5] Therefore, 2-Methoxyethyl chloroacetate should be
handled as a suspected reproductive toxin.[6][7][8][9][10]

o Alkylating Agent: As a chloroacetate, this compound is an alkylating agent. Alkylating agents
are often reactive and can have mutagenic or carcinogenic properties, although specific data
for this compound is unavailable.
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2.3. Physical and Chemical Hazards

o Combustibility: It is a combustible liquid and should be kept away from heat, sparks, and
open flames.[2]

e Reactivity: It is incompatible with strong acids, strong bases, oxidizing agents, and reducing
agents.[4] Contact with these materials should be avoided. Hazardous decomposition
products upon combustion include hydrogen chloride, carbon monoxide, and carbon dioxide.

[3114]
Engineering Controls and Personal Protective
Equipment (PPE)

A multi-layered approach to protection, starting with engineering controls and supplemented by
appropriate PPE, is mandatory.

3.1. Engineering Controls

All manipulations of 2-Methoxyethyl chloroacetate that could generate vapors, mists, or
aerosols must be conducted within a certified chemical fume hood.[2][11] The fume hood
provides primary containment and protects the user from inhalation exposure.

3.2. Personal Protective Equipment (PPE)
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Protection Type

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Viton®, Butyl rubber).
Double-gloving is

recommended.

To prevent skin contact and
absorption. Chloroacetates
can be absorbed through the
skin.[12]

Eye and Face Protection

Chemical safety goggles and a

full-face shield.

To protect against splashes
and vapors that can cause
serious eye irritation or

damage.

Body Protection

A chemical-resistant lab coat,
worn fully buttoned, and a

chemical-resistant apron.

To protect against skin contact

from spills.

Footwear

Closed-toe shoes made of a

non-porous material.

To protect feet from spills.

Respiratory Protection

A NIOSH-approved respirator
with an organic vapor cartridge
may be required for certain
operations, such as large-
scale transfers or in the event

of a ventilation failure.

To prevent inhalation of

harmful vapors.

Standard Operating Protocols

4.1. Pre-Handling Checklist

4.2. Handling and Dispensing

Verify that the chemical fume hood is functioning correctly.

Assemble all necessary equipment and reagents.

Don all required PPE as outlined in section 3.2.

Ensure an emergency eyewash and safety shower are accessible and unobstructed.[4]
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Perform all transfers of 2-Methoxyethyl chloroacetate within the chemical fume hood.

Use a syringe or pipette for transferring small volumes to minimize the risk of spills.

For larger volumes, use a sealed dispensing system or a funnel.

Keep containers of 2-Methoxyethyl chloroacetate sealed when not in use.
4.3. During the Reaction
o Ensure the reaction apparatus is properly assembled and secured.

e If heating the reaction, use a heating mantle with a temperature controller. Do not use an
open flame.

e Maintain constant vigilance of the reaction, especially if there is a potential for exothermic
activity.

4.4. Post-Handling and Decontamination

» Wipe down the work area within the fume hood with a suitable decontaminating solution
(e.g., a mild soap and water solution), followed by a clean water rinse.

o Properly seal and store the 2-Methoxyethyl chloroacetate container.
» Dispose of all contaminated materials as hazardous waste.

 Remove PPE in the correct order to prevent self-contamination and wash hands thoroughly
with soap and water.[11]

Diagram 1: Safe Handling Workflow
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Workflow for Handling 2-Methoxyethyl Chloroacetate

Preparation
- Verify fume hood
- Check safety equipment
- Don PPE

Handling in Fume Hood

- Aliquot and dispense
- Keep containers sealed

Reaction Monitoring
- Secure apparatus
- Controlled heating
- Monitor for exotherms

Post-Handling
- Decontaminate work area
- Seal and store chemical

- Dispose of waste

Doff PPE & Wash Hands

Click to download full resolution via product page
Caption: A stepwise workflow for the safe handling of 2-Methoxyethyl chloroacetate.
Storage Requirements
+ Store 2-Methoxyethyl chloroacetate in a cool, dry, and well-ventilated area.

+ Keep the container tightly closed and clearly labeled with the chemical name and all relevant
hazard warnings.

« Store away from incompatible materials such as strong acids, strong bases, oxidizing
agents, and reducing agents.[4]
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e Use secondary containment to prevent the spread of material in case of a leak.
Emergency Procedures
6.1. Spills
e Minor Spill (inside a fume hood):
o Alert personnel in the immediate vicinity.
o Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand).

o Collect the absorbent material into a sealed, labeled container for hazardous waste
disposal.

o Decontaminate the area.
o Major Spill (outside a fume hood):

o Evacuate the laboratory immediately.

o Alert emergency services and the institutional safety office.

o Restrict access to the area.

o Cleanup should only be performed by trained emergency response personnel.
6.2. Personnel Exposure
 Inhalation: Move the individual to fresh air. Seek immediate medical attention.

o Skin Contact: Immediately remove contaminated clothing. Flush the affected skin with
copious amounts of water for at least 15 minutes. Seek immediate medical attention.

o Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15
minutes, holding the eyelids open. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical
attention.
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Diagram 2: Emergency Response Decision Tree

Emergency Response for 2-Methoxyethyl Chloroacetate

Emergency Event

Personnel Exposure?
Yes Yes

Inside Fume Hood? Inhalation? Skin/Eye Contact? Ingestion?

Flush with Water (15 min) Do NOT Induce Vomiting
Seek Medical Aid Seek Medical Aid

Move to Fresh Air
Seek Medical Aid

Minor Spill Protocol Evacuate & Call for Help

Click to download full resolution via product page

Caption: A decision tree for responding to emergencies involving 2-Methoxyethyl
chloroacetate.

Waste Disposal

All waste materials contaminated with 2-Methoxyethyl chloroacetate, including empty

containers, used PPE, and spill cleanup materials, must be disposed of as hazardous chemical

waste. Follow all institutional, local, and national regulations for hazardous waste disposal. Do

not pour this chemical down the drain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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